Cas no 379730-53-7 (N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide
• CAS No: 379730-53-7
• MF: C₁₇H₁₄N₄O₅S
• MW: 386.381862163544
• CID: 6176697
• PubChem ID: 2345653
• Update Time: 2025-05-20

N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide
• SMR000640712
• CHEMBL1396172
• 379730-53-7
• N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide
• MLS001167415
• F0187-0233
• HMS2240G12
• AKOS001032664
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-nitrobenzamide
• Z56827938
• Oprea1_402712

• Inchi： 1S/C17H14N4O5S/c1-25-10-7-8-12(14(9-10)26-2)16-19-20-17(27-16)18-15(22)11-5-3-4-6-13(11)21(23)24/h3-9H,1-2H3,(H,18,20,22)
• InChI Key： SBFYVBCGRGZFNP-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1OC)OC)NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 386.06849073g/mol
• Monoisotopic Mass: 386.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 147Ų

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide

Comprehensive Overview of N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 379730-53-7)

N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 379730-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiadiazole ring, nitrobenzamide moiety, and dimethoxyphenyl group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional versatility.

The compound's molecular formula and weight, along with its precise structural attributes, contribute to its distinct chemical behavior. Recent studies highlight its relevance in drug discovery, especially in targeting enzymes or receptors associated with inflammatory and metabolic disorders. The presence of the nitro group and methoxy substituents enhances its interaction with biological targets, a feature that aligns with current trends in precision medicine and small-molecule therapeutics.

In the context of agrochemical innovation, N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide has shown potential as a crop protection agent. Its mechanism of action may involve disrupting pathogen metabolism, a topic of high interest given the growing demand for sustainable farming solutions. This aligns with global efforts to reduce reliance on traditional pesticides while maintaining agricultural productivity.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves carefully controlled reactions to introduce the thiadiazole and nitrobenzamide functionalities. Researchers often explore green chemistry approaches to optimize its production, reflecting the industry's shift toward environmentally friendly methodologies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability.

The commercial availability of N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide (CAS No. 379730-53-7) is limited but growing, driven by demand from research institutions and specialty chemical suppliers. Its niche applications in medicinal chemistry and material science make it a valuable asset for labs focusing on high-throughput screening or structure-activity relationship studies. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its integrity.

Future research directions for this compound may include structure optimization to enhance bioavailability or reduce potential toxicity. Computational modeling and AI-driven drug design tools could accelerate these efforts, a trend increasingly adopted in modern pharmaceutical R&D. Additionally, its derivatives might be explored for cancer therapeutics or neuroprotective agents, areas where heterocyclic compounds have shown substantial promise.

In summary, N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-nitrobenzamide represents an exciting area of study at the intersection of organic synthesis, pharmacology, and agrochemical science. Its multifaceted properties and alignment with contemporary scientific priorities ensure its continued relevance in cutting-edge research.